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Compound of Interest

Compound Name:
3-(4-Methylphenyl)isoxazol-5-

amine

Cat. No.: B1268397 Get Quote

An In-depth Technical Guide to 3-(4-Methylphenyl)isoxazol-5-amine

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 3-(4-Methylphenyl)isoxazol-5-amine. It is intended for researchers,

scientists, and professionals in drug development and medicinal chemistry who are interested

in utilizing this versatile heterocyclic compound.

Chemical Structure and Identification
3-(4-Methylphenyl)isoxazol-5-amine, also known as 5-Amino-3-(4-methylphenyl)isoxazole or

3-(p-tolyl)isoxazol-5-amine, is a five-membered heterocyclic compound.[1][2] Its structure

consists of an isoxazole ring substituted with an amino group at the 5-position and a 4-

methylphenyl (p-tolyl) group at the 3-position. This unique arrangement makes it a valuable

building block in organic synthesis.[1]

Structure:
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Table 1: Chemical Identifiers and Structural Information

Identifier Value

IUPAC Name 3-(4-methylphenyl)-1,2-oxazol-5-amine[2]

CAS Number 28883-91-2[1][2][3]

Molecular Formula C₁₀H₁₀N₂O[1][2][3]

SMILES Cc1ccc(cc1)c2noc(n2)N

InChI Key APWSTGHORLJQPY-UHFFFAOYSA-N[2]

MDL Number MFCD06199353[1][3]

PubChem ID 576446[1]

Physicochemical Properties
The compound is typically a cream-colored crystalline solid with a high degree of purity, often

greater than or equal to 98% as determined by HPLC.[1] Its key physicochemical properties

are summarized in the table below.

Table 2: Physicochemical Properties
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Property Value

Molecular Weight 174.2 g/mol [1][2]

Appearance Cream color crystalline solid[1]

Melting Point 148-153 °C[1]

Boiling Point 381.2 °C at 760 mmHg (Predicted)[2][4]

Density 1.166 g/cm³ (Predicted)[2][4]

LogP 2.37[3]

pKa -1.60 (Predicted)[4]

Storage
Store at 0-8 °C in a dark place under an inert

atmosphere.[1][4]

Synthesis and Experimental Protocols
The synthesis of 5-aminoisoxazole derivatives typically involves the cyclization of a precursor

molecule with hydroxylamine. While a specific, detailed protocol for 3-(4-
Methylphenyl)isoxazol-5-amine is not readily available in the cited literature, a general

synthetic pathway can be inferred from related syntheses. A common method is the reaction of

a β-ketonitrile with hydroxylamine hydrochloride.

Generalized Experimental Protocol: Synthesis of 5-
Aminoisoxazoles
This protocol is a generalized representation based on the synthesis of similar isoxazole

structures.[5][6]

Precursor Formation: A substituted aryl aldehyde (in this case, 4-methylbenzaldehyde) is

reacted with a compound containing an active methylene group, such as malononitrile, in the

presence of a suitable base or catalyst to form a β-ketonitrile precursor.

Cyclization: The resulting intermediate is dissolved in a suitable solvent, such as ethanol.
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Hydroxylamine Addition: Hydroxylamine hydrochloride is added to the solution, often along

with a base (e.g., sodium acetate) or a Lewis acid catalyst (e.g., ceric ammonium sulfate) to

facilitate the reaction.[5]

Reaction: The mixture is heated under reflux for several hours (typically 2-5 hours) and the

reaction progress is monitored using thin-layer chromatography (TLC).[5]

Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is

removed under reduced pressure. The crude product is then purified, typically by

recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield

the final 5-aminoisoxazole product.

Starting Materials

Reaction Steps

Final Product

4-Methylbenzaldehyde

Step 1: Knoevenagel
Condensation

Malononitrile Hydroxylamine
Hydrochloride

Step 2: Cyclization
(Reflux in Ethanol)

Reagent

Intermediate

3-(4-Methylphenyl)
isoxazol-5-amine

Purification
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Click to download full resolution via product page

A generalized workflow for the synthesis of 3-(4-Methylphenyl)isoxazol-5-amine.

Applications in Research and Drug Development
3-(4-Methylphenyl)isoxazol-5-amine is a versatile compound with significant applications in

several areas of chemical and pharmaceutical research.[1] Its isoxazole core is a privileged

scaffold in medicinal chemistry, known to enhance reactivity and serve as a foundation for

bioactive molecules.[1][7]

Pharmaceutical Development: The compound is a crucial intermediate in the synthesis of

pharmaceuticals, particularly those targeting neurological disorders and inflammation.[1][8]

Its structure allows for targeted modifications, making it an ideal candidate for developing

novel therapeutic agents.[1]

Biochemical Research: It is employed in studies involving enzyme inhibition and receptor

binding, which are fundamental to understanding biological processes and disease

mechanisms.[1]

Agrochemicals: The compound is used in the formulation of agricultural chemicals, where it

can act as a growth regulator or pest deterrent.[1]

Material Science: It is explored in the creation of advanced polymers with specific thermal

and mechanical properties.[1]

The ability of the 3-(4-Methylphenyl)isoxazol-5-amine core to be synthetically modified allows

for the creation of libraries of compounds for screening against various biological targets. This

process is central to modern drug discovery.
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Role of 3-(4-Methylphenyl)isoxazol-5-amine as a scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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